Cas no 141430-52-6 (2-(1-heptylpiperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-heptylpiperidin-4-yl)ethan-1-ol
• CAS No: 141430-52-6
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 1312721
• PubChem ID: 54528050
• Update Time: 2025-06-10

2-(1-heptylpiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 1-heptyl-
• 2-(1-heptylpiperidin-4-yl)ethan-1-ol
• 141430-52-6
• AKOS026707941
• F1907-3022
• 2-(1-heptylpiperidin-4-yl)ethanol
• SCHEMBL7319420

• Inchi： 1S/C14H29NO/c1-2-3-4-5-6-10-15-11-7-14(8-12-15)9-13-16/h14,16H,2-13H2,1H3
• InChI Key： YUMXLIJMKRRMIJ-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CCCCCCC)CC1

Computed Properties

• Exact Mass: 227.22507
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on 2-(1-heptylpiperidin-4-yl)ethan-1-ol

Compound CAS No. 141430-52-6: 2-(1-heptylpiperidin-4-yl)ethan-1-ol

Compound CAS No. 141430-52-6, also known as 2-(1-heptylpiperidin-4-yl)ethan-1-ol, is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of piperidine derivatives, which are widely studied for their pharmacological and chemical properties.

The molecular structure of 2-(1-heptylpiperidin-4-yl)ethan-1-ol consists of a piperidine ring substituted with a heptyl group at the 1-position and a hydroxymethyl group at the 4-position. This configuration imparts the compound with unique physical and chemical properties, making it suitable for a range of applications. The compound's solubility, stability, and reactivity are key factors that contribute to its utility in both academic research and industrial settings.

Recent studies have highlighted the potential of CAS No. 141430-52-6 in the field of drug discovery. Researchers have explored its role as a precursor or intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. Its ability to form stable complexes with various biomolecules has made it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, 2-(1-heptylpiperidin-4-yl)ethan-1-ol has shown promise in materials science. Its unique structural properties make it an attractive candidate for use in polymer synthesis and as a building block for advanced materials. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of nanocomposites and self-healing materials.

The synthesis of CAS No. 141430-52_6 involves a multi-step process that typically begins with the preparation of the piperidine ring followed by substitution reactions to introduce the heptyl and hydroxymethyl groups. Optimization of these steps is crucial to ensure high yields and purity, which are essential for its use in sensitive applications such as drug development.

One of the most exciting developments involving this compound is its role in green chemistry initiatives. Researchers have demonstrated that 2-(1-heptylpiperidin_4_yl)ethan_1_ol can be synthesized using environmentally friendly methods, such as catalytic hydrogenation or enzymatic reactions, reducing the environmental footprint associated with its production.

In conclusion, CAS No. 141430_52_6, or 2_(heptylpiperidin_4_yl)ethan_ol, is a compound with immense potential across multiple disciplines. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific and industrial endeavors.